Cas no 1006471-09-5 (4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid)

4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid is a versatile heterocyclic compound featuring a pyrazole core substituted with a bromo group at the 4-position and a trifluoroethyl moiety at the 1-position. The carboxylic acid functional group at the 3-position enhances its utility as a building block in medicinal chemistry and agrochemical synthesis. Its trifluoroethyl group imparts unique electronic and steric properties, while the bromo substituent offers reactivity for further functionalization via cross-coupling reactions. This compound is particularly valuable in the development of biologically active molecules, serving as an intermediate in the synthesis of pharmaceuticals and specialty chemicals. Its structural features make it suitable for applications requiring precise molecular modifications.

4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid structure

1006471-09-5 structure

Product Name:4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid

CAS No:1006471-09-5

MF:C₆H₄BrF₃N₂O₂

MW:273.007370948792

MDL:MFCD08696332

CID:4558849

PubChem ID:19619549

Update Time:2025-05-22

4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1-(2,2,2-trifluoro-ethyl)-1H-pyrazole-3-carboxylic acid
- 4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid
- MDL： MFCD08696332
- Inchi： 1S/C6H4BrF3N2O2/c7-3-1-12(2-6(8,9)10)11-4(3)5(13)14/h1H,2H2,(H,13,14)
- InChI Key： PFIKFQQILFWVAC-UHFFFAOYSA-N
- SMILES： N1(CC(F)(F)F)C=C(Br)C(C(O)=O)=N1

Computed Properties

Exact Mass: 271.94082g/mol
Monoisotopic Mass: 271.94082g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 273.01g/mol
XLogP3: 1.8
Topological Polar Surface Area: 55.1Å²

4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB498457-100 mg	4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid	1006471-09-5		100MG	€253.70	2022-03-01
abcr	AB498457-250 mg	4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid	1006471-09-5		250MG	€343.00	2022-03-01
abcr	AB498457-500 mg	4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid	1006471-09-5		500MG	€475.60	2022-03-01
abcr	AB498457-1 g	4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid	1006471-09-5		1g	€609.00	2022-03-01
Chemenu	CM427246-250mg	4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid	1006471-09-5	95%+	250mg	$320	2023-01-05
Chemenu	CM427246-500mg	4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid	1006471-09-5	95%+	500mg	$576	2023-01-05
Chemenu	CM427246-1g	4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid	1006471-09-5	95%+	1g	$759	2023-01-05
Enamine	EN300-228517-0.05g	4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid	1006471-09-5	95%	0.05g	$164.0	2024-06-20
Enamine	EN300-228517-0.1g	4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid	1006471-09-5	95%	0.1g	$245.0	2024-06-20
Enamine	EN300-228517-0.25g	4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid	1006471-09-5	95%	0.25g	$349.0	2024-06-20

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Related Categories

Additional information on 4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1006471-09-5)

4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1006471-09-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both bromo and trifluoroethyl substituents enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for pyrazole derivatives has surged due to their applications in drug discovery and material science. Researchers are particularly interested in 4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid because of its potential role in developing kinase inhibitors and antimicrobial agents. The compound's unique structure allows it to interact with various biological targets, offering promising avenues for treating diseases such as cancer and bacterial infections.

The synthesis of 4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid typically involves multi-step reactions, including bromination and trifluoroethylation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are employed to characterize the compound, confirming its molecular structure and purity.

One of the most frequently asked questions about this compound is its solubility and stability under different conditions. Studies indicate that 4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its stability is influenced by factors like temperature and pH, making it essential to store the compound in a cool, dry environment to prevent degradation.

The growing interest in sustainable chemistry has also impacted the research surrounding this compound. Scientists are exploring greener synthesis methods, such as catalytic reactions and microwave-assisted synthesis, to reduce the environmental footprint of producing 4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid. These innovations align with the global push toward green chemistry and sustainable industrial practices.

Another hot topic is the compound's potential applications in material science. Its unique electronic properties, attributed to the trifluoroethyl group, make it a candidate for developing advanced materials like organic semiconductors and liquid crystals. These materials are critical for next-generation technologies, including flexible electronics and energy storage systems.

In summary, 4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1006471-09-5) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to develop innovative solutions for modern challenges. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing various fields of study.